![molecular formula C16H15F3N4O B7662495 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile](/img/structure/B7662495.png)
3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile
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Overview
Description
3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a valuable tool for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile involves its conversion to MPP+ (1-methyl-4-phenylpyridinium), which is a potent neurotoxin. MPP+ selectively accumulates in dopaminergic neurons, leading to their destruction. This process is thought to occur through the inhibition of mitochondrial complex I, leading to oxidative stress and cell death.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the selective destruction of dopaminergic neurons, the induction of oxidative stress, and the activation of microglia. These effects have been studied extensively in various animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile in lab experiments is its ability to selectively destroy dopaminergic neurons, making it a valuable tool for studying the pathophysiology of Parkinson's disease. However, one of the main limitations of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the use of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile in scientific research, including the development of new treatments for Parkinson's disease, the study of the role of oxidative stress in neurodegenerative diseases, and the investigation of the potential neuroprotective effects of various compounds. Additionally, new animal models of Parkinson's disease are being developed to better understand the disease and to develop new treatments.
In conclusion, this compound is a valuable tool for studying various biochemical and physiological processes, particularly in the context of Parkinson's disease. Its unique chemical structure and mechanism of action make it a valuable tool for developing new treatments and for understanding the pathophysiology of this condition. However, its potential toxicity requires careful handling and disposal, and further research is needed to fully understand its effects and potential applications.
Synthesis Methods
The synthesis of 3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile involves several steps, including the reaction of 4-bromo-1-methylpyrazole with morpholine, followed by the reaction of the resulting product with 4-(trifluoromethyl)benzonitrile. The final product is then purified using various chromatography techniques.
Scientific Research Applications
3-[2-(1-Methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile has been used in various scientific research applications, including the study of Parkinson's disease. This compound is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to symptoms similar to those observed in Parkinson's disease. This property of this compound has made it a valuable tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for this condition.
Properties
IUPAC Name |
3-[2-(1-methylpyrazol-4-yl)morpholin-4-yl]-4-(trifluoromethyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N4O/c1-22-9-12(8-21-22)15-10-23(4-5-24-15)14-6-11(7-20)2-3-13(14)16(17,18)19/h2-3,6,8-9,15H,4-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZLQVPVEYFMYOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2CN(CCO2)C3=C(C=CC(=C3)C#N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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